Cas no 59207-70-4 ((2R)\u200b-\u200b3-\u200b(tert-\u200bButylamino)\u200bpropane-\u200b1,\u200b2-\u200bdiol)

• Product Name: (2R)\u200b-\u200b3-\u200b(tert-\u200bButylamino)\u200bpropane-\u200b1,\u200b2-\u200bdiol
• CAS No: 59207-70-4
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• MDL: MFCD00236894
• CID: 949820
• PubChem ID: 6454303
• Update Time: 2025-04-19

(2R)\u200b-\u200b3-\u200b(tert-\u200bButylamino)\u200bpropane-\u200b1,\u200b2-\u200bdiol Chemical and Physical Properties

Names and Identifiers

• R-GLYCOLAMINE
• (R)-1-tert-butylamino-2,3-dihydroxypropane
• (R)-3-tert-Butylamino-1,2-propanediol
• (2R)-3-(tert-butylamino)propane-1,2-diol
• 1-tert-Butylamino-2,3-propanediol, (R)-
• CS-0047365
• 59207-70-4
• 1,2-Propanediol, 3-((1,1-dimethylethyl)amino)-, (2R)-
• (R)-3-(tert-Butylamino)propane-1,2-diol
• UNII-VV6W84D5I4
• (S)-(-)-tert-Butylamino-1,2-propanediol
• AKOS006273929
• (S)-3-tert-Butylamino-propane-1,2-diol
• BS-41776
• MFCD00236894
• 1-tert-Butylamino-2,3-propanediol, (+)-
• VV6W84D5I4
• SCHEMBL5878869
• AM806406
• (2R)\u200b-\u200b3-\u200b(tert-\u200bButylamino)\u200bpropane-\u200b1,\u200b2-\u200bdiol

• MDL： MFCD00236894
• Inchi： 1S/C7H17NO2/c1-7(2,3)8-4-6(10)5-9/h6,8-10H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key： JWBMVCAZXJMSOX-ZCFIWIBFSA-N
• SMILES： O[C@@H](CO)CNC(C)(C)C

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.5Ų